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Compound of Interest

Compound Name: R243

Cat. No.: B15604284

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility, preparation, and
experimental use of R243, a potent inhibitor of Chemokine (C-C maotif) receptor 8 (CCR8)
signaling and chemotaxis.

Chemical Properties and Solubility

R243, with the chemical name 7,8-Dihydro-7-[2-(tricyclo[3.3.1.1(3,7)]dec-1-yloxy)ethyl]-6H-1,3-
dioxolo[4,5-g][1][2]benzoxazine, is a valuable tool for studying the role of CCR8 in various
biological processes, including immune responses and inflammation.

Table 1: Physicochemical Properties of R243

Property Value

CAS Number 688352-84-3

Molecular Formula C21H27NOa

Molecular Weight 357.44 g/mol

Appearance White to off-white solid powder

Table 2: Solubility of R243 at 25°C
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Molar
Solvent Solubility (mg/mL) Concentration Notes
(mM)
Use fresh, anhydrous
DMSO as it is
hygroscopic and
DMSO 71-125 198.63 - 349.71 moisture can reduce
solubility.[3]
Sonication may aid
dissolution.[4]
Ethanol 35 97.91
Water Insoluble
Forms a
homogeneous
CMC-NA >5 mg/mL

suspension for oral

administration.[3][5]

Preparation of R243 for Experiments

Proper preparation of R243 solutions is critical for obtaining reliable and reproducible
experimental results.

Preparation of Stock Solutions

For in vitro experiments, it is recommended to prepare a concentrated stock solution in an

organic solvent.

Protocol 1: Preparation of a 10 mM DMSO Stock Solution

e Weigh out 3.57 mg of R243 powder.

e Add 1 mL of fresh, anhydrous Dimethyl Sulfoxide (DMSO) to the powder.

» Vortex or sonicate the solution until the powder is completely dissolved.
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 Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

» Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[6]

Preparation of Working Solutions for In Vitro
Experiments

Dilute the stock solution to the desired final concentration in your cell culture medium or assay
buffer.

Important Considerations:

e The final concentration of DMSO in the cell culture medium should be kept low (typically <
0.5%) to avoid solvent-induced toxicity.

» Perform a vehicle control experiment using the same final concentration of DMSO to account
for any effects of the solvent.

Preparation of Formulations for In Vivo Experiments

The choice of formulation for in vivo studies depends on the route of administration.
Protocol 2: Preparation of a Homogeneous Suspension for Oral Administration[3][5]
e Prepare a solution of Carboxymethylcellulose sodium (CMC-NA) in water (e.g., 0.5% w/v).

o Weigh the required amount of R243 powder. For a 5 mg/mL suspension, use 5 mg of R243
for every 1 mL of CMC-NA solution.

e Add the R243 powder to the CMC-NA solution.

» Mix thoroughly by vortexing or stirring to obtain a uniform suspension.
e This formulation should be prepared fresh before each use.

Protocol 3: Preparation of a Clear Solution for Injection[6]

This protocol yields a clear solution of = 2.08 mg/mL.
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» Prepare a stock solution of R243 in DMSO (e.g., 20.8 mg/mL).

e Prepare a 20% (w/v) solution of SBE-3-CD (Sulfobutyl ether beta-cyclodextrin) in sterile
saline.

e To prepare a 1 mL working solution, add 100 pL of the 20.8 mg/mL DMSO stock solution to
900 pL of the 20% SBE-B-CD in saline.

e Mix the solution thoroughly.
o This formulation is intended for fresh preparation and use on the same day.

An alternative formulation for injection involves dissolving the DMSO stock solution in corn oil.
For a 1 mL working solution, add 100 pL of a 20.8 mg/mL DMSO stock to 900 pL of corn oil and
mix evenly.[6]

Experimental Protocols

R243 is primarily used to study the function of the CCR8 receptor. Below are outlines for key
experiments.

CCRS Signaling Pathway

R243 acts by inhibiting the signaling cascade initiated by the binding of chemokines, such as
CCL1, to the CCR8 receptor.
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Caption: R243 inhibits CCL1-mediated CCR8 signaling.
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T-Cell Migration (Chemotaxis) Assay

This assay assesses the ability of R243 to inhibit the migration of CCR8-expressing T-cells
towards a CCL1 gradient.

Protocol 4: T-Cell Chemotaxis Assay

Cell Preparation: Culture CCR8-expressing T-cells (e.g., primary human T-cells or a suitable
cell line) according to standard protocols.

Assay Setup: Use a transwell plate with a permeable membrane (e.g., 5 um pore size).

Chemoattractant: Add cell culture medium containing CCL1 to the lower chamber of the
transwell plate.

Inhibitor Treatment: In the upper chamber, resuspend the T-cells in serum-free medium. Add
R243 at various concentrations (and a vehicle control) to the cell suspension and incubate
for a predetermined time (e.g., 30 minutes).

Migration: Place the upper chamber containing the cells and R243 into the lower chamber
containing the chemoattractant.

Incubation: Incubate the plate at 37°C in a 5% CO:z incubator for a period sufficient to allow
cell migration (e.g., 2-4 hours).

Quantification:
o Carefully remove the upper chamber.

o Quantify the number of cells that have migrated to the lower chamber using a cell counter,
a viability assay (e.qg., CellTiter-Glo®), or by staining and counting under a microscope.

Data Analysis: Calculate the percentage of inhibition of cell migration for each concentration
of R243 compared to the vehicle control. Determine the ICso value of R243.
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Caption: Workflow for a T-cell chemotaxis assay.

Storage and Stability

Proper storage of R243 is essential to maintain its chemical integrity and biological activity.

Table 3: Recommended Storage Conditions
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Form Storage Temperature Shelf Life
Powder -20°C >2 years
Stock Solution in DMSO -20°C 1 month
-80°C 6 months

Note: For long-term storage, it is recommended to store R243 as a powder in a dry, dark
environment.[1] Stock solutions should be aliquoted to minimize freeze-thaw cycles.[6]

These application notes and protocols are intended to serve as a guide. Researchers should
optimize experimental conditions based on their specific cell types, assay formats, and
research objectives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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